Cas no 332061-76-4 ((R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride)

• Product Name: (R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride
• CAS No: 332061-76-4
• MF: C₁₀H₁₃ClINO₂
• MW: 341.573194265366
• MDL: MFCD01860962
• CID: 3164792
• PubChem ID: 45026883
• Update Time: 2025-10-23

(R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-amino-4-(4-iodo-phenyl)-butyric acid-HCl
• 332061-76-4
• 4-Iodo-D-beta-homophenylalanine hydrochloride
• DTXSID30661582
• (R)-3-AMINO-4-(4-IODOPHENYL)BUTANOIC ACID HYDROCHLORIDE
• Benzenebutanoic acid, beta-amino-4-iodo-, (betar)-
• 269396-70-5
• MFCD01860962
• (3R)-3-amino-4-(4-iodophenyl)butanoic acid;hydrochloride
• BCP11623
• AC-22217
• (R)-3-Amino-4-(4-iodo-phenyl)-butyric acid HCl
• (R)-3-Amino-4-(4-iodo-phenyl)-butyric acid.HCL
• (3R)-3-Amino-4-(4-iodophenyl)butanoic acid--hydrogen chloride (1/1)
• CS-0357452
• (3R)-3-AMINO-4-(4-IODOPHENYL)BUTANOIC ACID HYDROCHLORIDE
• AKOS016843781
• (R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride

• MDL： MFCD01860962
• Inchi： 1S/C10H12INO2.ClH/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m1./s1
• InChI Key： OEKGKNIRLMPHEI-SBSPUUFOSA-N
• SMILES： IC1C=CC(=CC=1)C[C@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 340.96795g/mol
• Monoisotopic Mass: 340.96795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride

Comprehensive Overview of (R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride (CAS No. 332061-76-4)

(R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. With the CAS number 332061-76-4, this compound has garnered significant attention due to its unique structural features, including an iodophenyl group and a butanoic acid backbone, which make it valuable for drug discovery and biochemical studies. Researchers often explore its potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine.

The growing interest in chiral building blocks like (R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride reflects the demand for enantioselective synthesis in modern therapeutics. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization—a hot topic in drug formulation discussions. Recent publications highlight its role in developing central nervous system (CNS) therapeutics, addressing prevalent search queries such as "CNS drug candidates 2024" or "iodinated pharmaceutical intermediates."

From a synthetic chemistry perspective, the compound’s 4-iodophenyl moiety enables versatile cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira reactions, frequently searched by organic chemists. This adaptability positions it as a key intermediate for PET radiotracer development, another trending area in diagnostic imaging research. Analytical techniques like HPLC chiral separation and NMR spectroscopy are commonly employed to verify its purity, addressing quality control concerns raised in forums.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its synthesis involves halogenated precursors, prompting interest in green chemistry alternatives—a frequently searched term. The compound’s stability under various pH conditions (pH-dependent degradation studies) is another focus area, particularly for researchers investigating oral drug delivery systems.

In summary, (R)-3-Amino-4-(4-iodophenyl)butanoic acid hydrochloride (CAS 332061-76-4) bridges multiple disciplines, from medicinal chemistry to material science. Its relevance to AI-driven drug design (a high-volume search topic) and structure-activity relationship (SAR) studies ensures its continued prominence in scientific literature and industrial applications.